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Compound of Interest

Compound Name: C17:1 Anandamide

Cat. No.: B11936555 Get Quote

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of N-arachidonoylethanolamine, the

archetypal endocannabinoid commonly known as Anandamide (AEA), and its less-studied

analogue, C17:1 Anandamide (N-heptadecenoylethanolamine). The focus is on their structural

differences, biochemical pathways, and functional activities, supported by experimental data to

inform research and development in the endocannabinoid field.

Structural and Physicochemical Properties
Anandamide (AEA) is an N-acylethanolamine (NAE) derived from the 20-carbon

polyunsaturated fatty acid, arachidonic acid (20:4).[1][2] Its structure features a long, flexible

acyl chain with four cis-double bonds, which is critical for its interaction with cannabinoid

receptors. C17:1 Anandamide is also an NAE but is derived from a 17-carbon

monounsaturated fatty acid. This difference in acyl chain length and degree of saturation is the

primary structural distinction and a key determinant of their differing biological activities.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b11936555?utm_src=pdf-interest
https://www.benchchem.com/product/b11936555?utm_src=pdf-body
https://en.wikipedia.org/wiki/Anandamide
https://pubchem.ncbi.nlm.nih.gov/compound/Anandamide
https://www.benchchem.com/product/b11936555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-arachidonoylethanolamine (Anandamide, AEA) C17:1 Anandamide (N-heptadecenoylethanolamine)

AEA_img
Molecular Formula: C₂₂H₃₇NO₂

Molar Mass: 347.53 g/mol
Acyl Chain: 20:4(ω-6)

C171_img
Molecular Formula: C₁₉H₃₇NO₂

Molar Mass: 311.50 g/mol
Acyl Chain: 17:1(ω-7)
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CB1 Receptor Downstream Signaling Pathway
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Workflow for Competitive Radioligand Binding Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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